N-[2-(1-Benzylimidazol-2-yl)ethyl]-2-chloroacetamide;hydrochloride

• IUPAC Name: N-[2-(1-benzylimidazol-2-yl)ethyl]-2-chloroacetamide;hydrochloride
• InChI: InChI=1S/C14H16ClN3O.ClH/c15-10-14(19)17-7-6-13-16-8-9-18(13)11-12-4-2-1-3-5-12;/h1-5,8-9H,6-7,10-11H2,(H,17,19);1H
• InChI Key: YSXXPAYFQCBCQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=CN=C2CCNC(=O)CCl.Cl
• Molecular Formula: C14H17Cl2N3O
• Molecular Weight: 314.2 g/mol

Description

Benzimidazole derivatives are a class of compounds that have a benzimidazole core structure, which consists of a fusion of benzene and imidazole. They are known for their broad range of chemical and biological properties and are used in the development of various drugs.

Molecular Structure Analysis

The benzimidazole core structure is a bicyclic heteroaroma consisting of a benzene ring fused to an imidazole ring. The imidazole ring contains two nitrogen atoms, one of which bears a hydrogen atom.

Chemical Reactions Analysis

Benzimidazole derivatives can undergo various chemical reactions, depending on their substitution patterns. These reactions can be used to further modify the benzimidazole core or to attach the benzimidazole moiety to other molecules.

Physical And Chemical Properties Analysis

Benzimidazole derivatives are generally solid at room temperature. Their solubility can vary depending on their specific structures and the presence of functional groups.

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on their specific structures and the targets they interact with. Some benzimidazole derivatives are known to have antibacterial, antifungal, antiviral, and anti-inflammatory properties.

Safety and Hazards

The safety and hazards associated with benzimidazole derivatives can vary depending on their specific structures. Some benzimidazole derivatives are used as drugs and have been thoroughly tested for safety, while others are less-studied and their safety profiles are not well-known.

Future Directions

Given the wide range of biological activities exhibited by benzimidazole derivatives, there is ongoing interest in the development of new benzimidazole-based drugs. Future research may focus on exploring new synthetic methods, studying the mechanisms of action of these compounds, and optimizing their properties for specific applications.